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Compound of Interest

Compound Name:
9,9',10,10'-Tetraphenyl-2,2'-

bianthracene

CAS No.: 172285-72-2

Cat. No.: B173886 Get Quote

Executive Summary & Material Definition
TPBA refers to 9,9',10,10'-tetraphenyl-2,2'-bianthracene (CAS: 172285-72-2).[1][2][3][4]

Unlike simple anthracene derivatives (e.g., ADN), TPBA features a bianthracene core.[1] This

structural rigidity significantly enhances thermal stability and morphological integrity, addressing

the crystallization issues common in blue OLED hosts.

Primary Role: Host material for blue and green fluorescent dopants.

Secondary Role: Deep-blue emitter (nondoped or doped in wider-gap hosts).

Key Advantage: Superior glass transition temperature (

) and efficiency roll-off suppression compared to mono-anthracene hosts.
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Feature TPBA (Subject)
ADN / TBADN

(Alternative)
Impact on Device

Core Structure
Bianthracene (Rigid

dimer)

Anthracene

(Monomer)

TPBA offers higher

morphological

stability.[2][5]

Glass Transition (

)
~145°C (High) ~95–110°C

TPBA devices

withstand higher

operating temps.

Triplet Energy (

)
~1.65 eV ~1.60–1.70 eV

Both support TT-

Annihilation (TTA) for

efficiency >5%.

HOMO / LUMO -5.6 eV / -2.5 eV -5.8 eV / -2.6 eV

TPBA often provides

better hole injection

from HTL.

Device Performance: EQE Analysis
The External Quantum Efficiency (EQE) of TPBA-based devices depends heavily on whether it

is used as a host (doped) or emitter (nondoped).

A. TPBA as a Host (Blue & Green Systems)
TPBA is most effective when hosting high-efficiency dopants. It facilitates efficient Förster

Resonance Energy Transfer (FRET) and supports Triplet-Triplet Annihilation (TTA), allowing

fluorescent devices to exceed the theoretical 5% EQE limit.
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Device
Configurati
on

Dopant
Max EQE

(%)

Current

Efficiency

(cd/A)

CIE

Coordinates

(x, y)

Comparison

Note

TPBA Host
C545T

(Green)
~10.0% 29.8

(0.24, 0.

[4]62)

Outperforms

Alq3-based

devices

(typically ~1-

3% EQE).

TPBA Host
TBP / BD-

series (Blue)
5.0 – 7.0% 6.0 – 11.0 (0.14, 0.16)

Comparable

to TBADN;

superior

lifetime.

TBADN Host

(Ref)
TBP (Blue) 3.5 – 5.0% 4.5 – 6.5 (0.15, 0.23)

Standard

reference;

lower thermal

stability.

Critical Insight: The ~10% EQE achieved in TPBA:C545T devices (Okumoto et al.) is a

benchmark for fluorescent OLEDs, attributed to the TTA mechanism where two triplet excitons

fuse to form a radiative singlet (

), effectively harvesting "dark" triplets.

B. TPBA as a Blue Emitter
When used as the emitter (either nondoped or doped into a wider-gap host like TBADN), TPBA

emits in the deep blue.

Nondoped TPBA EQE:~5.1%

Mechanism:[4][6][7] High fluorescence quantum yield (
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) and balanced charge transport.

TPBA Doped in TBADN:

Performance: High color purity (Deep Blue).[8]

Observation: TPBA acts as a deep-blue trap/emitter, narrowing the emission spectrum

compared to the host alone.

Experimental Protocol: Self-Validating Fabrication
To replicate high-EQE TPBA devices, follow this vacuum deposition protocol. This system is

self-validating: if the Operating Voltage (

) at 20 mA/cm² exceeds 6.0V, the carrier injection balance is compromised (likely dirty ITO or
degraded LiF).

Device Stack Architecture
Anode: Indium Tin Oxide (ITO) [150 nm,

]

Hole Injection Layer (HIL): MoO

or CuPc [10 nm]

Hole Transport Layer (HTL):NPB (N,N'-di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-

diamine) [60 nm]

Why NPB? Its HOMO (-5.4 eV) aligns well with TPBA (-5.6 eV) for barrier-free hole

injection.

Emissive Layer (EML):TPBA doped with 0.8 wt% Dopant (e.g., C545T or TBP) [40 nm]

Process Control: Co-deposition rate must be strictly controlled (e.g., Host: 3.0 Å/s, Dopant:

0.02 Å/s).

Electron Transport Layer (ETL):DBzA or Alq3 [20 nm]
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Why DBzA? High electron mobility (

cm²/Vs) ensures the recombination zone remains in the EML.

Electron Injection Layer (EIL): LiF [1 nm]

Cathode: Aluminum (Al) [100 nm]

Measurement Validation
Luminance-Current-Voltage (L-I-V): Measure using a source meter (e.g., Keithley 2400) and

calibrated photodiode.

EQE Calculation: Derive from luminance data assuming Lambertian emission.

Mechanistic Visualization
The following diagrams illustrate the energy level alignment and the TTA mechanism that

boosts TPBA's efficiency.
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Figure 1: Energy level alignment and TTA mechanism in TPBA-based OLEDs. The close

alignment between NPB and TPBA facilitates efficient hole injection, while the TTA process

allows harvesting of triplet excitons, boosting EQE beyond the 5% fluorescent limit.

Conclusion & Recommendations
TPBA (9,9',10,10'-tetraphenyl-2,2'-bianthracene) is a superior alternative to standard

anthracene hosts like ADN for high-performance blue OLEDs. Its rigid bianthracene structure

confers exceptional thermal stability (

), preventing crystallization and extending device lifetime.

For Maximum Efficiency: Use TPBA as a host doped with 0.8 wt% C545T (Green) or TBP

(Blue) to leverage TTA and achieve EQE up to 10%.

For Pure Blue Emission: Use TPBA as a nondoped emitter or doped into a wider-gap host

(e.g., TBADN) to achieve deep-blue emission with EQE ~5-7%.

Critical Comparison: While TBADN offers similar electronic properties, TPBA's thermal

robustness makes it the preferred choice for long-lifetime applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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